Cas no 1261009-88-4 (Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate
• CAS No: 1261009-88-4
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 4788294
• Update Time: 2025-10-20

Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(4-methoxybenzoyl)piperidin-4-yl)carbamate
• tert-butyl [1-(4-methoxybenzoyl)piperidin-4-yl]carbamate
• STL090018
• tert-butyl {1-[(4-methoxyphenyl)carbonyl]piperidin-4-yl}carbamate
• Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate

• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(22)19-14-9-11-20(12-10-14)16(21)13-5-7-15(23-4)8-6-13/h5-8,14H,9-12H2,1-4H3,(H,19,22)
• InChI Key： WBRXFTXRMZWZSB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C(C2C=CC(=CC=2)OC)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate

Recent Advances in the Study of Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate (CAS: 1261009-88-4)

In recent years, Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate (CAS: 1261009-88-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine carbamate structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis optimization, pharmacological properties, and potential as a key intermediate in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate, highlighting its role as a versatile building block in the synthesis of novel bioactive molecules. The researchers employed a multi-step synthetic route, starting from commercially available piperidine derivatives, to achieve high yields and purity. The study emphasized the compound's stability under various conditions, making it suitable for further derivatization.

Pharmacological investigations have revealed that Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. Preliminary in vitro assays demonstrated its ability to inhibit specific enzymes linked to inflammatory pathways, suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have explored its incorporation into nanoparticle formulations to enhance bioavailability and reduce off-target effects. A study in the journal Advanced Drug Delivery Reviews reported that Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate-modified nanoparticles exhibited improved cellular uptake and sustained release profiles in preclinical models. These findings open new avenues for its use in precision medicine.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate. Regulatory considerations, such as safety profiles and pharmacokinetic properties, need to be thoroughly evaluated. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate its transition from bench to bedside.

In conclusion, Tert-Butyl 1-(4-methoxybenzoyl)piperidin-4-ylcarbamate (CAS: 1261009-88-4) represents a promising candidate in chemical biology and pharmaceutical research. Its synthetic versatility, pharmacological potential, and applicability in drug delivery systems underscore its importance in the development of next-generation therapeutics. Continued research and innovation will be crucial to unlocking its full potential and addressing the unmet medical needs of patients worldwide.